Cas no 201221-99-0 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl-)
![Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl- structure](https://www.kuujia.com/scimg/cas/201221-99-0x500.png)
201221-99-0 structure
Product name:Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl-
Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl-
- 2-amino-3-nitro-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
- CHEMBL362046
- DTXSID30571314
- Oprea1_599502
- 201221-99-0
- 2-Amino-3-nitro-5-phenylpyrazolo[1,5-a]pyrimidin-7(1H)-one
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- Inchi: InChI=1S/C12H9N5O3/c13-11-10(17(19)20)12-14-8(6-9(18)16(12)15-11)7-4-2-1-3-5-7/h1-6,15H,13H2
- InChI Key: MHLZJFZYGIIIQD-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=CC(=O)N3C(=N2)C(=C(N3)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 271.07067
- Monoisotopic Mass: 271.07053917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117Ų
- XLogP3: 1.4
Experimental Properties
- PSA: 116.08
Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl- Related Literature
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Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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